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Compound of Interest

Compound Name: Pro-Gly

Cat. No.: B089221

Essential Safety and Handling Guide for Pro-Gly

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling the dipeptide Pro-Gly (L-prolyl-glycine) in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe and
compliant handling of this chemical.

Immediate Safety Precautions

While Pro-Gly is not classified as a hazardous substance, it is crucial to handle it with the care
afforded to all laboratory chemicals, as its toxicological properties have not been thoroughly
investigated.[1] Adherence to standard laboratory safety practices is mandatory.

Personal Protective Equipment (PPE):

The following PPE is required when handling Pro-Gly, particularly in its powder form, to
minimize exposure.
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PPE Component Specification Rationale
Safety glasses with side Protects eyes from dust
Eye Protection shields or chemical splash particles and accidental
goggles. splashes.

Hand Protection

] ] Prevents skin contact. Nitrile
Chemical-resistant gloves )
o gloves offer good resistance to
(Nitrile recommended). ) )
a variety of chemicals.

Body Protection

Protects skin and clothing from
A standard laboratory coat. i
spills.

Respiratory Protection

Type N95 (US) respirator or o )
Avoids inhalation of the
work in a ventilated fume

owder.[2
hood. P (2]

Emergency First Aid:

Exposure Route

First Aid Procedure

Inhalation

Move to fresh air. If breathing is difficult, seek

medical attention.[1]

Skin Contact

Wash the affected area with copious amounts of

water.[1]

Eye Contact

Flush eyes with plenty of water.[1]

Ingestion

Wash out the mouth with water.[1]

Operational Plan: From Receipt to Use

A systematic workflow is critical for the safe and effective use of Pro-Gly in experimental

settings.
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Pro-Gly Handling Workflow

Receiving and Storage

Equilibrate to room temperature before opening.

Storagé‘.Conditions

Preparation of Solutions Store at -20°C in a tightly sealed container.j

Solution Preparation
Weighing Experimental Handling
.. Experimental Use
‘A
Dissolving Waste Disposal Suitable for cell culture applications.

Disposalf Protocol

Collect in a labeled chemical waste container.

l

Contact Environmental Health & Safety (EHS) for pickup.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Pro-Gly from receipt to disposal.
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Experimental Protocol: Handling and Solution
Preparation

This protocol outlines the steps for safely preparing a Pro-Gly solution.
Materials:

e Pro-Gly powder

o Appropriate solvent (e.qg., sterile water)

» Personal Protective Equipment (as specified in the table above)
o Calibrated analytical balance

e Spatula

* Weighing paper or boat

e Volumetric flask

o Pipettes

» Vortex mixer or sonicator

Procedure:

o Preparation: Before starting, ensure you are wearing the appropriate PPE. All handling of
Pro-Gly powder should be conducted in a chemical fume hood to minimize inhalation risk.

o Equilibration: Allow the sealed container of Pro-Gly to equilibrate to room temperature
before opening to prevent condensation.

» Weighing:
o Place a clean weighing paper or boat on the analytical balance and tare.

o Carefully use a clean spatula to weigh the desired amount of Pro-Gly powder.
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o Record the exact weight.

e Dissolution:

[e]

Transfer the weighed Pro-Gly powder to a volumetric flask.

o

Add a portion of the desired solvent (e.g., sterile water) to the flask. Pro-Gly is soluble in
water.

o

Gently swirl the flask to dissolve the powder. A vortex mixer or sonicator can be used to
aid dissolution.

o

Once dissolved, add the solvent to the final desired volume.

» Storage of Solution: For reconstituted solutions, it is recommended to aliquot into single-use
volumes to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C. For
short-term storage (up to one week), solutions can be kept at 2-8°C.

Disposal Plan
Proper disposal of Pro-Gly and any contaminated materials is essential to ensure laboratory
safety and environmental responsibility.

Waste Segregation and Collection:

o Solid Waste: Unused or expired solid Pro-Gly, as well as contaminated consumables such
as weighing paper, pipette tips, and gloves, should be collected in a designated solid
chemical waste container.

» Liquid Waste: Unused Pro-Gly solutions should be collected in a designated liquid chemical
waste container.

o Labeling: All waste containers must be clearly labeled with the full chemical name ("Pro-Gly"
or "L-prolyl-glycine™) and the date.

e Segregation: Do not mix Pro-Gly waste with other waste streams unless explicitly permitted
by your institution's Environmental Health & Safety (EHS) guidelines.
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Disposal Procedure:

» Collection: Place all solid and liquid waste into their respective, clearly labeled, leak-proof
waste containers.

o Storage: Store the sealed waste containers in a designated and secure waste accumulation
area within the laboratory.

e Professional Disposal: Contact your institution's EHS office to arrange for the pickup and
disposal of the chemical waste. This will be handled by a licensed hazardous waste disposal
service. Do not pour Pro-Gly solutions down the drain.

Signaling Pathways and Logical Relationships

The following diagram illustrates the decision-making process for selecting the appropriate
level of personal protective equipment when handling Pro-Gly.
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PPE Selection for Pro-Gly Handling

Start: Handling Pro-Gly

Is it in powder form?

Proceed with Experiment

Click to download full resolution via product page

Caption: A decision tree for selecting appropriate PPE based on the physical form of Pro-Gly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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